Cas no 75919-91-4 (Ethanone, 1-[4-(3-nitrophenoxy)phenyl]-)

• Product Name: Ethanone, 1-[4-(3-nitrophenoxy)phenyl]-
• CAS No: 75919-91-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD01627702
• CID: 859326
• PubChem ID: 54915161
• Update Time: 2025-05-19

Ethanone, 1-[4-(3-nitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-nitrophenoxy)phenyl]-
• AKOS005823887
• A50607
• 1-[4-(3-Nitrophenoxy)phenyl]-ethanone
• 75919-91-4
• SCHEMBL4457648
• 1-[4-(3-nitrophenoxy)phenyl]ethanone
• AKTYBXOZAHDBBI-UHFFFAOYSA-N
• AB92058

• MDL： MFCD01627702
• Inchi： 1S/C14H11NO4/c1-10(16)11-5-7-13(8-6-11)19-14-4-2-3-12(9-14)15(17)18/h2-9H,1H3
• InChI Key： AKTYBXOZAHDBBI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Additional information on Ethanone, 1-[4-(3-nitrophenoxy)phenyl]-

Exploring Ethanone, 1-[4-(3-nitrophenoxy)phenyl]- (CAS No. 75919-91-4): Properties, Applications, and Industry Insights

Ethanone, 1-[4-(3-nitrophenoxy)phenyl]-, with the CAS No. 75919-91-4, is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure featuring a nitrophenoxy group, is often utilized as an intermediate in the synthesis of more complex chemicals. Its ketone functionality and aromatic properties make it a valuable building block in organic chemistry, particularly in the development of advanced materials and pharmaceuticals.

One of the most searched questions about Ethanone, 1-[4-(3-nitrophenoxy)phenyl]- revolves around its synthesis and purity. Researchers and manufacturers frequently seek information on the optimal conditions for producing this compound with high yield and minimal impurities. The compound's stability under different temperatures and pH levels is another hot topic, as it impacts its storage and handling protocols. Additionally, the role of 75919-91-4 in green chemistry initiatives has become a trending discussion, with many exploring eco-friendly synthesis routes to reduce environmental impact.

The applications of Ethanone, 1-[4-(3-nitrophenoxy)phenyl]- extend across multiple industries. In the pharmaceutical sector, it serves as a precursor for active pharmaceutical ingredients (APIs), particularly in the development of drugs targeting inflammatory and neurological conditions. The compound's nitrophenoxy moiety is often leveraged for its electron-withdrawing properties, which can enhance the bioavailability of certain drugs. Meanwhile, in material science, this compound is investigated for its potential in creating high-performance polymers and coatings with improved thermal and chemical resistance.

From an SEO perspective, keywords like "Ethanone 1-[4-(3-nitrophenoxy)phenyl]- uses", "CAS 75919-91-4 synthesis", and "nitrophenoxy derivatives applications" are highly relevant. These terms reflect the growing interest in understanding the compound's versatility and commercial potential. Furthermore, discussions on regulatory compliance and safety data sheets (SDS) for 75919-91-4 are frequently searched, highlighting the need for transparent and accessible information in industrial settings.

In conclusion, Ethanone, 1-[4-(3-nitrophenoxy)phenyl]- (CAS No. 75919-91-4) is a compound of significant scientific and industrial interest. Its role as a synthetic intermediate, coupled with its applicability in pharmaceuticals and advanced materials, underscores its importance in modern chemistry. As research continues to uncover new uses and sustainable production methods, this compound is poised to remain a key player in innovation-driven industries.